![molecular formula C7H6FN3 B1335537 4-fluoro-3aH-indazol-3-amine CAS No. 697230-91-4](/img/structure/B1335537.png)
4-fluoro-3aH-indazol-3-amine
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Overview
Description
4-Fluoro-3aH-indazol-3-amine is a chemical compound with the molecular formula C7H6FN3 . It is used in laboratory chemicals and the manufacture of chemical compounds .
Synthesis Analysis
Indazole derivatives, including 4-fluoro-3aH-indazol-3-amine, can be synthesized using a molecular hybridization strategy . The synthesis of 2H-indazoles can be achieved via consecutive formation of C–N and N–N bonds without a catalyst and solvent from 2-azidobenzaldehydes and amines .Molecular Structure Analysis
The molecular structure of 4-fluoro-3aH-indazol-3-amine consists of a pyrazole ring fused with a benzene ring . The molecular weight of this compound is 151.14 g/mol.Chemical Reactions Analysis
Indazole derivatives, including 4-fluoro-3aH-indazol-3-amine, have been evaluated for their inhibitory activities against human cancer cell lines . The compound 6o, an indazole derivative, was found to affect apoptosis and cell cycle possibly by inhibiting Bcl2 family members and the p53/MDM2 pathway in a concentration-dependent manner .Scientific Research Applications
Antitumor Activity
“4-fluoro-3aH-indazol-3-amine” derivatives have been studied for their potential as antitumor agents . Research indicates that these compounds can inhibit the growth of various human cancer cell lines, including lung (A549), chronic myeloid leukemia (K562), prostate (PC-3), and hepatoma (Hep-G2) cells . For example, certain derivatives have shown promising inhibitory effects against the K562 cell line, suggesting that they could serve as scaffolds for developing effective and low-toxic anticancer agents .
Apoptosis Induction
These compounds are also being explored for their ability to induce apoptosis in cancer cells. Apoptosis, or programmed cell death, is a crucial mechanism for eliminating cancer cells. Some indazole derivatives have been confirmed to affect apoptosis and the cell cycle, possibly by inhibiting Bcl2 family members and the p53/MDM2 pathway in a concentration-dependent manner .
Cell Cycle Arrest
The ability to arrest the cell cycle is another significant application in cancer treatment. By halting the cell cycle, these compounds can prevent the proliferation of cancer cells. Studies have shown that certain “4-fluoro-3aH-indazol-3-amine” derivatives can cause cell cycle arrest, providing another avenue for therapeutic intervention .
Anti-Inflammatory Properties
Indazole compounds, including “4-fluoro-3aH-indazol-3-amine” derivatives, have been identified for their anti-inflammatory properties. They can potentially be used to treat chronic inflammatory diseases by inhibiting key enzymes involved in the inflammatory process .
Kinase Inhibition
Kinase inhibitors are vital in the treatment of various diseases, including cancer. “4-fluoro-3aH-indazol-3-amine” derivatives have been recognized as potent inhibitors of specific kinases, which could lead to the development of new medications for conditions like chronic inflammatory diseases .
COX-2 Inhibition
Some indazole derivatives have been investigated for their effect on cyclo-oxygenase-2 (COX-2), an enzyme that plays a significant role in inflammation and pain. By inhibiting COX-2, these compounds could be used to develop treatments for conditions like osteoarthritis .
Drug Development
The structural motif of “4-fluoro-3aH-indazol-3-amine” is significant in drug development. Its presence in various pharmacologically active compounds highlights its importance in medicinal chemistry, where it can be used to create drugs with a wide range of activities, including antitumor, antibacterial, and anti-HIV activities .
Biological Activity Profiling
Lastly, “4-fluoro-3aH-indazol-3-amine” and its derivatives are valuable for biological activity profiling. Their diverse biological activities make them excellent candidates for high-throughput screening in drug discovery, helping to identify new therapeutic targets and pathways .
Mechanism of Action
Target of Action
4-Fluoro-3aH-indazol-3-amine is a derivative of indazole, a nitrogenous heterocycle that is an important part of many natural products and marketed drugs . The primary targets of this compound are human cancer cell lines, including lung (A549), chronic myeloid leukemia (K562), prostate (PC-3), and hepatoma (Hep-G2) .
Mode of Action
The compound interacts with its targets by inhibiting their growth. It has been found to affect apoptosis and cell cycle possibly by inhibiting Bcl2 family members and the p53/MDM2 pathway in a concentration-dependent manner . This interaction results in a decrease in the proliferation of the targeted cancer cells.
Biochemical Pathways
The compound affects the apoptosis pathway and the cell cycle. It inhibits the Bcl2 family members, which are key regulators of apoptosis, and the p53/MDM2 pathway, which is involved in cell cycle regulation . These pathways play a crucial role in the regulation of cell growth and death, and their disruption can lead to uncontrolled cell proliferation, a hallmark of cancer.
Pharmacokinetics
The compound’s inhibitory effect against the k562 cell line, with an ic50 (50% inhibition concentration) value of 515 µM, suggests that it has a significant bioavailability .
Result of Action
The result of the compound’s action is a promising inhibitory effect against the K562 cell line, with an IC50 value of 5.15 µM . This compound also showed great selectivity for normal cells (HEK-293, IC50 = 33.2 µM) . This indicates that the compound could potentially be used as a scaffold to develop an effective and low-toxic anticancer agent.
Future Directions
Indazole derivatives, including 4-fluoro-3aH-indazol-3-amine, have attracted great attention due to their diverse biological activities . They have been studied for their potential in the treatment of various diseases, including cancer . Future research may focus on further exploring the biological activities of these compounds and developing them into effective and low-toxic anticancer agents .
properties
IUPAC Name |
4-fluoro-3aH-indazol-3-amine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6FN3/c8-4-2-1-3-5-6(4)7(9)11-10-5/h1-3,6H,(H2,9,11) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KHBNMZVBAARWRK-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=NN=C(C2C(=C1)F)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6FN3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70406398 |
Source
|
Record name | 4-fluoro-3aH-indazol-3-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70406398 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
151.14 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-fluoro-3aH-indazol-3-amine | |
CAS RN |
697230-91-4 |
Source
|
Record name | 4-fluoro-3aH-indazol-3-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70406398 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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